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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the mechanical properties of cadmium silver
(Ag-Cd) alloys. These alloys are of significant interest in various fields due to their unique
combination of electrical and mechanical characteristics. This document summarizes key
guantitative data, details relevant experimental protocols, and visualizes the underlying
strengthening mechanisms to support advanced research and development.

Executive Summary

Cadmium, when alloyed with silver, imparts significant improvements in mechanical strength,
hardness, and wear resistance. These enhancements are primarily attributed to solid solution
strengthening and, in some cases, the formation of secondary phases. The specific mechanical
properties are highly dependent on the cadmium content and the thermomechanical
processing of the alloy. This guide consolidates available data to provide a clear comparison of
these properties across different compositions and conditions.

Mechanical Properties of Silver-Cadmium Alloys

The addition of cadmium to silver results in a notable increase in hardness and tensile strength.
The following tables summarize the available quantitative data for various Ag-Cd and Ag-CdO
(silver-cadmium oxide) compositions. It is important to note that Ag-CdO is a composite
material where cadmium oxide particles are dispersed in a silver matrix, offering enhanced
resistance to arc erosion and weatr, particularly in electrical contact applications.
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Table 1: Tensile Properties of Silver-Cadmium Alloys

Alloy Tensile Yield .
. . Elongation
Compositio  Condition Strength Strength (%) Reference
0
n (MPa) (MPa)
Ag-Cd
N Annealed 193 - - [1]
(unspecified)
80% Ag - Sintered 2350 kg/cm 2 15 2]
20% CdO Product (~230)
Table 2: Hardness of Silver and Silver-Cadmium Alloys
. . Vickers Hardness
Material Condition Reference
(HV)
Pure Silver Annealed 30 [3]
Pure Silver Fully Hard 100 [3]
Sterling Silver (92.5%
Annealed 75 [3]
Ag - 7.5% Cu)
Sterling Silver (92.5%
Fully Hard 150 [3]

Ag - 7.5% Cu)

Note: Data for a systematic range of binary Ag-Cd alloys is limited in publicly available
literature. Much of the research focuses on Ag-CdO composites for electrical applications.

Strengthening Mechanisms in Silver-Cadmium
Alloys

The enhancement of mechanical properties in silver-cadmium alloys is primarily due to solid
solution strengthening. This occurs when cadmium atoms, which are larger than silver atoms,
are introduced into the silver crystal lattice. The size difference creates localized strain fields
that impede the movement of dislocations, making the material stronger and harder.[4][5][6][7]
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The relationship between the microstructure and the resulting mechanical properties is crucial.
The Ag-Cd binary phase diagram indicates that cadmium has considerable solid solubility in
silver, forming a single-phase solid solution (a-phase) up to approximately 40 wt% Cd at room
temperature.[2] Within this solubility range, the primary strengthening mechanism is solid
solution strengthening. Beyond this limit, intermetallic phases can form, which can lead to
precipitation hardening if the alloy is appropriately heat-treated.

The following diagram illustrates the concept of solid solution strengthening in Ag-Cd alloys.
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Fig. 1: Solid Solution Strengthening in Ag-Cd Alloys
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Fig. 1. Solid Solution Strengthening in Ag-Cd Alloys
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Experimental Protocols

The determination of the mechanical properties of silver-cadmium alloys follows standardized
testing procedures. The most relevant of these are detailed below.

Sample Preparation

A standardized procedure for preparing Ag-Cd alloy samples for mechanical testing is crucial
for obtaining reliable and comparable results.

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14575354?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory
Check Availability & Pricing

Melting and Alloying
(e.g., Arc Melting)

l

Casting into Ingots

l

Homogenization Annealing

'

Machining to Standard
Test Specimen Geometry
(e.g., ASTM E8)

l

Surface Preparation
(Grinding & Polishing)

Fig. 2: Workflow for Ag-Cd Alloy Sample Preparation

Click to download full resolution via product page

Fig. 2: Workflow for Ag-Cd Alloy Sample Preparation

Tensile Testing

Tensile testing is performed to determine the ultimate tensile strength, yield strength, and

elongation of the material.
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o Standard: ASTM E8/E8M - Standard Test Methods for Tension Testing of Metallic Materials.

e Specimen: A standardized "dog-bone" shaped specimen with a defined gauge length is
used.

e Procedure:

[¢]

The cross-sectional area of the specimen's gauge length is accurately measured.

[¢]

The specimen is mounted in the grips of a universal testing machine.

[e]

A uniaxial tensile load is applied at a constant strain rate until the specimen fractures.

o

The applied load and the elongation of the gauge length are continuously recorded.

o Data Analysis: A stress-strain curve is generated from the load-elongation data. From this
curve, the yield strength (the stress at which plastic deformation begins), the ultimate tensile
strength (the maximum stress the material can withstand), and the elongation (a measure of
ductility) are determined.

Hardness Testing

Vickers hardness testing is a common method for determining the hardness of metals and
alloys.

e Standard: ASTM E384 - Standard Test Method for Microindentation Hardness of Materials.
e Procedure:
o The surface of the specimen is polished to a smooth, flat finish.

o Adiamond indenter in the shape of a square-based pyramid is pressed into the surface of
the material with a specific load for a set duration.

o After the load is removed, the diagonals of the resulting indentation are measured using a
microscope.
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o Calculation: The Vickers hardness number (HV) is calculated by dividing the applied load by
the surface area of the indentation.

Fatigue Testing

Fatigue testing is conducted to understand the material's response to cyclic loading and to
determine its fatigue life.

e Procedure:

o A specimen is subjected to a repeated, fluctuating stress, which can be in tension,
compression, bending, or torsion.

o The test is typically run at various stress amplitudes.
o The number of cycles to failure is recorded for each stress level.

o Data Analysis: The results are plotted as a stress-versus-number of cycles (S-N) curve. For
some materials, this curve becomes horizontal at a certain stress level, known as the fatigue
limit or endurance limit, below which the material can theoretically withstand an infinite
number of cycles without failure.

Conclusion

Silver-cadmium alloys exhibit enhanced mechanical properties compared to pure silver,
primarily due to solid solution strengthening. While a comprehensive dataset correlating
mechanical properties with a wide range of cadmium concentrations in binary alloys is not
readily available in the public domain, the existing data for specific compositions and for Ag-
CdO composites clearly demonstrates the beneficial effects of cadmium addition. The
standardized experimental protocols outlined in this guide provide a framework for the
systematic characterization of these materials, which is essential for their application in
demanding technological fields. Further research to generate a more complete set of
mechanical property data for the Ag-Cd binary system would be highly valuable for materials
scientists and engineers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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